Cas no 1006483-02-8 (3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 1006483-02-8
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD06808505
• CID: 3059852
• PubChem ID: 19622630
• Update Time: 2025-05-22

3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-1-methyl-1H-pyrazol-3-yl)-propionic acid
• 3-(4-Chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid
• GQB48302
• 1006483-02-8
• 4-Chloro-1-methyl-1H-pyrazole-3-propanoic acid
• AKOS000312747
• 3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoicacid
• DTXSID401245970
• CS-0264372
• BBL040408
• STK350416
• 3-(4-chloro-1-methylpyrazol-3-yl)propanoic acid
• MFCD06808505
• EN300-92667
• 3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid

• MDL： MFCD06808505
• Inchi： 1S/C7H9ClN2O2/c1-10-4-5(8)6(9-10)2-3-7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： FJQNUNBQWRUPSI-UHFFFAOYSA-N
• SMILES： ClC1=CN(C)N=C1CCC(=O)O

Computed Properties

• Exact Mass: 188.0352552Da
• Monoisotopic Mass: 188.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid

Comprehensive Analysis of 3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid (CAS 1006483-02-8): Properties, Applications, and Research Insights

3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid (CAS 1006483-02-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative combines a chlorinated heterocyclic core with a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing small molecule therapeutics targeting inflammatory pathways.

The compound's molecular structure (C₇H₉ClN₂O₂) features a 1-methyl-4-chloropyrazole moiety linked to a propanoic acid chain, creating opportunities for diverse chemical modifications. Recent studies highlight its role in medicinal chemistry optimization, where researchers explore structure-activity relationships (SAR) by modifying the pyrazole ring substitution pattern or the carboxylic acid side chain. These investigations align with current trends in fragment-based drug design, a hot topic in pharmaceutical R&D circles.

From a synthetic chemistry perspective, CAS 1006483-02-8 demonstrates interesting reactivity patterns. The electron-withdrawing chloro group at the 4-position of the pyrazole ring influences the compound's acidity and hydrogen bonding capacity, while the methyl group at the 1-position provides steric protection. These characteristics make it valuable for developing enzyme inhibitors or receptor modulators, particularly in designing compounds that interact with biological targets requiring both hydrophobic and polar interactions.

Analytical characterization of 3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid typically involves advanced techniques like HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are well-documented in scientific literature, aiding quality control during research applications. Recent improvements in analytical method development have enabled more precise quantification of this compound in complex matrices.

In material science applications, researchers are exploring the compound's potential as a ligand precursor for metal-organic frameworks (MOFs) or as a monomer for specialty polymers. The carboxylate group offers coordination sites for metal ions, while the aromatic pyrazole system contributes to thermal stability. These properties align with growing interest in functional materials for catalysis or sensing applications.

Environmental and green chemistry considerations for CAS 1006483-02-8 involve studying its biodegradation pathways and eco-toxicological profile. Modern research emphasizes benign-by-design approaches when developing new derivatives, reflecting the chemical industry's shift toward safer chemical innovation. Computational chemistry methods help predict the compound's environmental fate and guide sustainable molecular design.

The commercial availability of 3-(4-chloro-1-methyl-1H-pyrazol-3-yl)propanoic acid has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various purity grades (98-99%) and packaging options suitable for laboratory-scale investigations. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols ensure material stability during research applications.

Emerging research directions for this compound include exploring its structure-property relationships through computational modeling and investigating its potential in bioconjugation chemistry. The scientific community continues to publish novel findings about this versatile chemical building block, with particular focus on its application in targeted drug delivery systems and bioactive material development.